

# Efficacy & Safety Profile: Velnacrine vs. Placebo

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Velnacrine Maleate

CAS No.: 112964-99-5

Cat. No.: S619733

[Get Quote](#)

The following data comes from a 1995 double-blind, placebo-controlled study conducted by the Mentane Study Group. Patients with clinically probable Alzheimer's disease were treated for 24 weeks [1] [2].

Aspect	Placebo (n=152)	Velnacrine 150 mg/d (n=149)	Velnacrine 225 mg/d (n=148)
Efficacy: Alzheimer's Disease Assessment Scale (ADAS-Cog)	Scores deteriorated (P < .05)	No deterioration; significant benefit over placebo	No deterioration; significantly more effective than 150 mg dose (P < .05)
Efficacy: Clinical Global Impression of Change (CGIC)	--	Significant improvement over placebo	Significant improvement over placebo
Secondary Endpoints	--	Improvement on 3 out of 4 caregiver-rated scales	Improvement on 3 out of 4 caregiver-rated scales
Safety: Treatment-Related Adverse Events	36%	28%	30%
Safety: Most Common Adverse Event	--	Diarrhea (rarely interrupted therapy)	Diarrhea (rarely interrupted therapy)
Safety: Treatment Stopped (due to	3%	30%	24%

Aspect	Placebo (n=152)	Velnacrine 150 mg/d (n=149)	Velnacrine 225 mg/d (n=148)
abnormal liver function)			


## Detailed Experimental Protocol

For researchers seeking to understand the methodological details, here is a summary of the key experimental design elements from the same study [1] [2] [3].


- **Study Design:** Randomized, double-blind, placebo-controlled trial.
- **Patient Population:** Individuals with clinically probable Alzheimer's disease according to NINCDS-ADRDA criteria.
- **Study Phases:**
  - **Single-Blind Washout Period:** A preliminary phase to clear any previous medications.
  - **Randomization & Treatment:** Patients were randomized to one of three groups for 24 weeks.
- **Intervention:**
  - Placebo
  - **Velnacrine maleate**, 150 mg per day
  - **Velnacrine maleate**, 225 mg per day
- **Primary Efficacy Endpoints:**
  - Cognitive behavior and memory components of the Alzheimer's Disease Assessment Scale (ADAS).
  - Clinical Global Impression of Change (CGIC) scale.
- **Secondary Efficacy Endpoints:** Caregiver-rated scales.
- **Safety Assessment:** Monitoring of adverse clinical events and laboratory tests (including liver function).

## Mechanism of Action and Trial Workflow

To help visualize the theoretical basis and the structure of the clinical trial, the following diagrams outline the cholinergic pathway targeted by Velnacrine and the sequence of the study.



[Click to download full resolution via product page](#)



[Click to download full resolution via product page](#)

## Interpretation and Context for Professionals

- **Conclusion of the Study:** The original researchers concluded that Velnacrine produced "modest but significant benefits" in patients with Alzheimer's disease. The 225 mg/day dosage was more effective than the 150 mg/day dosage, and both were considered to have "acceptable safety profiles" despite the liver toxicity observations [1] [2].
- **Historical Context in Drug Development:** It is important to note that Velnacrine was an investigational cholinesterase inhibitor developed during the same period as Tacrine. While the study showed modest efficacy, subsequent development was likely halted due to the high incidence of liver toxicity and the subsequent approval of other cholinesterase inhibitors with better safety profiles, such as donepezil [4].

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Effectiveness and safety of velnacrine for the treatment of... [pubmed.ncbi.nlm.nih.gov]
2. Faculty Collaboration Database - Effectiveness and safety of... [fcd.mcw.edu]
3. for the treatment of Alzheimer's disease: A double-blind... Velnacrine [link.springer.com]
4. Small-molecule drugs development for Alzheimer's disease [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Efficacy & Safety Profile: Velnacrine vs. Placebo]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b619733#velnacrine-maleate-placebo-controlled-study>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)